6,6-Dimethylpiperidine-2,4-dione
Overview
Description
6,6-Dimethylpiperidine-2,4-dione is a useful research compound. Its molecular formula is C7H11NO2 and its molecular weight is 141.17 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Hydrogen Bonding and Complexation Studies
Research on similar compounds such as 4,4-dimethylpiperidine-2,6-dione has shown their involvement in hydrogen bonding and complexation with other chemical species. Intermolecular hydrogen bonds between these compounds and others, like dipyridin-2-ylamine, demonstrate strong interactions influenced by the size of substituents. These findings are significant for understanding molecular interactions and designing new materials or drugs (Ośmiałowski et al., 2010).
Corrosion Inhibition
Studies involving structurally similar compounds, such as derivatives of spirocyclopropane, have revealed their potential as corrosion inhibitors for mild steel in acidic environments. This is crucial in the development of environmentally friendly substances for protecting metals against corrosion. The effectiveness of these compounds, like 2-MPOD and 3-MPOD, as inhibitors is a promising area for further exploration in industrial applications (Chafiq et al., 2020).
Application in Dye-Sensitized Solar Cells (DSCs)
Copper(I) complexes involving similar ligands such as 6,6'-dimethyl-2,2'-bipyridine have been synthesized for use in copper-based dye-sensitized solar cells. The study of these compounds provides insights into the development of new materials for renewable energy technologies, particularly in solar energy conversion (Constable et al., 2009).
Antimicrobial Applications
Research on compounds like 6,6-dimethyl-3-(3′-triethoxysilylpropyl)-1,3,5-triazinane-2,4-dione, which share structural similarities with 6,6-Dimethylpiperidine-2,4-dione, shows their potential as antimicrobial agents. These compounds, when coated on surfaces and exposed to certain solutions, have exhibited significant antimicrobial properties, indicating their potential use in healthcare and sanitation (Kou et al., 2009).
Studies in
Crystallography and StereochemistryThe crystal structure of compounds like (6S)-6-isobutylpiperidine-2,4-dione has been studied to understand the favored keto tautomer in the solid state. Such studies are pivotal in the field of crystallography and stereochemistry, providing insights into the molecular configuration and behavior of similar compounds under various conditions (Didierjean et al., 2004).
Synthesis of Novel Compounds
The synthesis of new compounds using precursors like this compound can lead to the development of novel chemicals with potential applications in various fields. For instance, the synthesis of 2,6-diazatricyclododecanes from related compounds demonstrates the versatility and importance of these piperidine derivatives in chemical synthesis and the exploration of new substances (Morozova et al., 2012).
Analytical Chemistry Applications
Compounds structurally related to this compound have been used in the spectrophotometric determination of metals like thorium and rare earth elements. This application in analytical chemistry is critical for environmental monitoring and the processing of rare earth elements, which are vital in various high-tech applications (Amin & Mohammed, 2001).
Safety and Hazards
The compound has been classified with the GHS07 pictogram, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing mist or vapors, washing skin thoroughly after handling, and using only outdoors or in a well-ventilated area .
Future Directions
While specific future directions for 6,6-Dimethylpiperidine-2,4-dione were not found in the search results, piperidine derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids . Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry .
Mechanism of Action
Target of Action
It’s known that piperidine derivatives play a significant role in the pharmaceutical industry and are present in more than twenty classes of pharmaceuticals .
Mode of Action
The mode of action of 6,6-Dimethylpiperidine-2,4-dione involves its interaction with its targets, leading to changes at the molecular level . The denitrification mechanisms of piperidine, 2-methylpiperidine (2-MP), and 2,6-dimethylpiperidine (2,6-DMP) on MoP(001) were studied using self-consistent periodic density functional theory (DFT) .
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound . .
Properties
IUPAC Name |
6,6-dimethylpiperidine-2,4-dione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11NO2/c1-7(2)4-5(9)3-6(10)8-7/h3-4H2,1-2H3,(H,8,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
APZLJMYONPJZSK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC(=O)CC(=O)N1)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70507157 | |
Record name | 6,6-Dimethylpiperidine-2,4-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70507157 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
141.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
5239-39-4 | |
Record name | 6,6-Dimethylpiperidine-2,4-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70507157 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 6,6-dimethylpiperidine-2,4-dione | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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